Cas no 116622-96-9 (2-[3-(trifluoromethyl)phenyl]acetohydrazide)

• Product Name: 2-[3-(trifluoromethyl)phenyl]acetohydrazide
• CAS No: 116622-96-9
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• MDL: MFCD11643284
• CID: 4574528
• Update Time: 2025-06-10

2-[3-(trifluoromethyl)phenyl]acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Trifluoromethyl)phenyl]acetohydrazide
• 2-[3-(trifluoromethyl)phenyl]acetohydrazide

• MDL： MFCD11643284
• Inchi： 1S/C9H9F3N2O/c10-9(11,12)7-3-1-2-6(4-7)5-8(15)14-13/h1-4H,5,13H2,(H,14,15)
• InChI Key： JNALJBUPABHFKK-UHFFFAOYSA-N
• SMILES： C1(CC(NN)=O)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 2-[3-(trifluoromethyl)phenyl]acetohydrazide

Comprehensive Guide to 2-[3-(trifluoromethyl)phenyl]acetohydrazide (CAS No. 116622-96-9): Properties, Applications, and Innovations

2-[3-(trifluoromethyl)phenyl]acetohydrazide (CAS No. 116622-96-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This hydrazide derivative, characterized by its trifluoromethylphenyl moiety, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics.

The compound's molecular structure features a phenyl ring substituted with a trifluoromethyl group at the meta-position, connected to an acetohydrazide functional group. This configuration contributes to its hydrogen-bonding capacity and moderate lipophilicity, properties that are crucial for drug design. Recent studies highlight its utility in creating heterocyclic compounds, with particular interest in pyrazole and triazole derivatives that show promise in addressing antimicrobial resistance (AMR), a critical global health challenge.

In the context of green chemistry advancements, 116622-96-9 has been investigated as an intermediate for sustainable synthesis routes. Its compatibility with microwave-assisted reactions and catalytic transformations aligns with the pharmaceutical industry's push toward atom-efficient methodologies. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to characterize this compound, with purity standards often exceeding 98% for research applications.

The agrochemical sector has shown growing interest in 2-[3-(trifluoromethyl)phenyl]acetohydrazide derivatives for developing next-generation crop protection agents. Its fluorine-containing structure contributes to improved pesticide efficacy and environmental stability, addressing the agricultural industry's need for solutions that balance productivity with ecological impact. This aligns with current searches for "eco-friendly agrochemicals" and "precision farming technologies."

From a commercial perspective, the global market for fine chemical intermediates like 116622-96-9 is expanding, driven by demand from contract research organizations (CROs) and generic drug manufacturers. Quality control protocols emphasize ICH guidelines for impurities, with suppliers increasingly providing detailed technical dossiers to meet regulatory requirements. Storage recommendations typically suggest 2-8°C under inert atmosphere to maintain stability.

Emerging applications in material science explore the compound's potential as a precursor for functional polymers and coordination complexes. Its ability to form metal-organic frameworks (MOFs) is particularly noteworthy, with research focusing on gas storage and catalysis applications. These developments respond to growing interest in "advanced materials for energy storage" and "carbon capture technologies."

Safety assessments of 2-[3-(trifluoromethyl)phenyl]acetohydrazide indicate standard laboratory precautions are sufficient for handling. The scientific community continues to investigate its structure-activity relationships (SAR), with computational chemistry approaches like molecular docking accelerating discovery. As patent analyses reveal increasing filings involving this scaffold, its role in intellectual property strategies for pharmaceutical innovation becomes more significant.